Cas no 1415638-13-9 ((5-Bromo-1-methyl-1H-pyrazol-4-yl)methanol)

(5-Bromo-1-methyl-1H-pyrazol-4-yl)methanol is a brominated pyrazole derivative featuring a hydroxymethyl functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its reactive bromine and hydroxyl groups enable selective modifications, facilitating the construction of complex heterocyclic frameworks. The presence of the 1-methyl substitution enhances stability while maintaining reactivity in cross-coupling and nucleophilic substitution reactions. This compound is valued for its compatibility with modern synthetic methodologies, including Suzuki-Miyaura and Buchwald-Hartwig couplings, making it a useful building block for targeted molecular design. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.

(5-Bromo-1-methyl-1H-pyrazol-4-yl)methanol structure

1415638-13-9 structure

Product Name:(5-Bromo-1-methyl-1H-pyrazol-4-yl)methanol

CAS No:1415638-13-9

MF:C₅H₇BrN₂O

MW:191.025880098343

MDL:MFCD28140435

CID:4826343

PubChem ID:84662962

Update Time:2026-02-27

(5-Bromo-1-methyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-bromo-1-methyl-1H-pyrazol-4-yl)methanol
- (5-bromo-1-methylpyrazol-4-yl)methanol
- 5-Bromo-1-methyl-1H-pyrazole-4-methanol
- SY261453
- EN300-5116436
- A1-42573
- DYXXSYMFUPNKBH-UHFFFAOYSA-N
- (5-Bromo-1-methyl-4-pyrazolyl)methanol
- DB-168301
- CS-0138427
- BS-47400
- SCHEMBL14167479
- MFCD28140435
- 1415638-13-9
- (5-Bromo-1-methyl-1H-pyrazol-4-yl)methanol
- MDL： MFCD28140435
- Inchi： 1S/C5H7BrN2O/c1-8-5(6)4(3-9)2-7-8/h2,9H,3H2,1H3
- InChI Key： DYXXSYMFUPNKBH-UHFFFAOYSA-N
- SMILES： BrC1=C(C=NN1C)CO

Computed Properties

Exact Mass: 189.97418g/mol
Monoisotopic Mass: 189.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 38

(5-Bromo-1-methyl-1H-pyrazol-4-yl)methanol Pricemore >>

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